Cas no 1555441-52-5 (2-(5-ethyl-1,2-oxazol-3-yl)acetic acid)
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Isoxazoleacetic acid, 5-ethyl-
- SCHEMBL23174846
- EN300-843397
- 2-(5-Ethyl-1,2-oxazol-3-yl)aceticacid
- 2-(5-Ethyl-1,2-oxazol-3-yl)acetic acid
- 1555441-52-5
- 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid
-
- MDL: MFCD28607799
- Inchi: 1S/C7H9NO3/c1-2-6-3-5(8-11-6)4-7(9)10/h3H,2,4H2,1H3,(H,9,10)
- InChI Key: TVBSUFIGIJZSIB-UHFFFAOYSA-N
- SMILES: O1C(CC)=CC(CC(O)=O)=N1
Computed Properties
- Exact Mass: 155.058243149g/mol
- Monoisotopic Mass: 155.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.234±0.06 g/cm3(Predicted)
- Boiling Point: 314.6±27.0 °C(Predicted)
- pka: 3.85±0.10(Predicted)
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-843397-1.0g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 1.0g |
$914.0 | 2024-05-21 | |
| Enamine | EN300-843397-0.05g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 0.05g |
$768.0 | 2024-05-21 | |
| Enamine | EN300-843397-0.1g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 0.1g |
$804.0 | 2024-05-21 | |
| Enamine | EN300-843397-0.25g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 0.25g |
$840.0 | 2024-05-21 | |
| Enamine | EN300-843397-0.5g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 0.5g |
$877.0 | 2024-05-21 | |
| Enamine | EN300-843397-1g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 1g |
$914.0 | 2023-09-02 | ||
| Enamine | EN300-843397-2.5g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 2.5g |
$1791.0 | 2024-05-21 | |
| Enamine | EN300-843397-5g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 5g |
$2650.0 | 2023-09-02 | ||
| Enamine | EN300-843397-10g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 10g |
$3929.0 | 2023-09-02 | ||
| Enamine | EN300-843397-5.0g |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid |
1555441-52-5 | 95% | 5.0g |
$2650.0 | 2024-05-21 |
2-(5-ethyl-1,2-oxazol-3-yl)acetic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid
Recent Advances in the Study of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) and Its Applications in Chemical Biology and Medicine
The compound 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development. The information presented here is based on a comprehensive review of recent academic literature, patents, and industry reports.
Recent studies have highlighted the versatility of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its oxazole core, coupled with the acetic acid moiety, makes it an attractive scaffold for the development of small-molecule inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of inflammatory mediators, suggesting potential applications in the treatment of chronic inflammatory diseases.
In addition to its therapeutic potential, researchers have explored the compound's role in chemical biology. A recent preprint on bioRxiv detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The study reported that derivatives of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid exhibited high sensitivity and selectivity for ROS, making them valuable tools for studying oxidative stress-related pathologies.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid. A 2022 patent (US20220169784A1) described an improved catalytic process for its synthesis, achieving higher yields and purity compared to traditional methods. This development is particularly relevant for industrial-scale production, where efficiency and cost-effectiveness are critical.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and pharmacokinetic properties. Ongoing research is focused on addressing these gaps, with preliminary data suggesting favorable bioavailability and low toxicity profiles. Future studies are expected to explore its potential in combination therapies and targeted drug delivery systems.
In conclusion, 2-(5-ethyl-1,2-oxazol-3-yl)acetic acid (CAS: 1555441-52-5) represents a promising candidate for further investigation in both chemical biology and medicinal chemistry. Its multifaceted applications underscore the importance of continued research to unlock its full therapeutic potential. This briefing serves as a snapshot of the current state of knowledge and highlights key areas for future exploration.
1555441-52-5 (2-(5-ethyl-1,2-oxazol-3-yl)acetic acid) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)